Cas no 5576-75-0 (1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-
• CAS No: 5576-75-0
• MF: C₉H₇F₃N₄
• MW: 228.173891305923
• CID: 384067
• PubChem ID: 307894
• Update Time: 2025-04-19

1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(phenylmethyl)-5-(trifluoromethyl)-
• 1-benzyl-5-(trifluoromethyl)tetrazole
• 1-Benzyl-5-trifluormethyl-tetrazol
• 1-benzyl-5-trifluoromethyl-1H-tetrazole
• AC1L7BQS
• NSC206214
• SureCN4405417
• AKOS025211864
• 1-benzyl-5-trifluoromethyltetrazole
• 1-benzyl-5-(trifluoromethyl)-1H-tetrazole
• DTXSID70308646
• 5576-75-0
• NSC-206214
• FCELDUVDKUKHRA-UHFFFAOYSA-N
• SCHEMBL4405417

• Inchi： 1S/C9H7F3N4/c10-9(11,12)8-13-14-15-16(8)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： FCELDUVDKUKHRA-UHFFFAOYSA-N
• SMILES： FC(C1=NN=NN1CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 228.06241
• Monoisotopic Mass: 228.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 323.9°Cat760mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.568
• PSA: 43.6
• LogP: 1.74020